Cas no 2227677-57-6 (1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2227677-57-6
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 6250328
• PubChem ID: 165603470
• Update Time: 2025-05-20

1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1627864
• 2227677-57-6

• Inchi： 1S/C13H18N2O2/c1-9(2)15-7-11(12(8-15)13(16)17)10-4-3-5-14-6-10/h3-6,9,11-12H,7-8H2,1-2H3,(H,16,17)/t11-,12+/m1/s1
• InChI Key： VIKNCBSMGVWYAN-NEPJUHHUSA-N
• SMILES： OC([C@H]1CN(C(C)C)C[C@@H]1C1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 53.4Ų

Additional information on 1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid (CAS No: 2227677-57-6)

1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid, identified by the CAS number 2227677-57-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule has garnered attention due to its unique structural features and potential applications in drug development. The compound consists of a pyrrolidine core substituted with a propan-2-yl group at the 1-position and a pyridin-3-yl group at the 4-position, coupled with a carboxylic acid functionality at the 3-position of the pyrrolidine ring. Such structural motifs are frequently explored in the design of bioactive molecules due to their ability to interact with biological targets in a tunable manner.

The propan-2-yl and pyridin-3-yl substituents play crucial roles in determining the pharmacokinetic and pharmacodynamic properties of the compound. The propan-2-yl group introduces a hydrophobic region that can enhance membrane permeability, while the pyridin-3-yl moiety offers a hydrogen bond acceptor site, which is essential for binding to specific biological targets. These features make 1-(propan-2-yl)-4-(pyridin-3-yl)pyrrolidine-3-carboxylic acid a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The pyrrolidine scaffold is particularly well-studied due to its prevalence in biologically active compounds, including natural products and synthetic drugs. The presence of both propan-2-yl and pyridin-3-yl groups in 1-(propan-2-yl)-4-(pyridin-3-y l)pyrrolidine -3-carboxylic acid suggests that it may exhibit inhibitory activity against enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of this compound is its potential as a scaffold for structure-based drug design. The flexibility of the pyrrolidine ring allows for modifications at multiple positions, enabling chemists to optimize binding affinity and selectivity. For instance, the carboxylic acid group at the 3-position can be further functionalized to introduce additional hydrogen bond donors or acceptors, enhancing interactions with biological targets. Moreover, the propan -2 -yl group can be replaced or modified to fine-tune solubility and metabolic stability.

Recent studies have highlighted the importance of pyrrolidine derivatives in drug discovery. A notable example is the use of pyrrolidine-based compounds as kinase inhibitors, where the pyridine ring serves as a key interaction point with the ATP-binding pocket of kinases. Similarly, 1-(propan -2 - yl)-4-(pyridin -3 - yl)pyrrolidine -3-carboxylic acid may exhibit similar interactions with other enzyme families, making it a versatile tool for exploring new therapeutic strategies.

The synthesis of 1-(propan -2 - yl)-4-(pyridin -3 - yl)pyrrolidine -3-carboxylic acid presents an interesting challenge due to its complex structural features. However, advances in synthetic methodologies have made it possible to construct such molecules efficiently. Common approaches include multi-step organic synthesis involving condensation reactions, cyclization, and functional group transformations. The use of palladium-catalyzed cross-coupling reactions has also been instrumental in introducing the pyridin -3 - yl moiety into the molecular framework.

In addition to its potential as an inhibitor, 1-(propan -2 - yl)-4-(pyridin -3 - yl)pyrrolidine -3-carboxylic acid may serve as a building block for more complex derivatives. By appending additional functional groups or linking it to other pharmacophores, chemists can generate novel compounds with enhanced biological activity. This modular approach is particularly valuable in high-throughput screening campaigns, where libraries of related compounds are synthesized and tested for biological efficacy.

The pharmacological profile of 1-(propan -2 - yl)-4-(pyridin -3 - yl)pyrrolidine -3-carboxylic acid is yet to be fully elucidated, but preliminary studies suggest that it may exhibit desirable properties such as high affinity for target proteins and low toxicity. Further investigation is needed to confirm these hypotheses and explore its potential applications in preclinical and clinical settings. Collaborative efforts between synthetic chemists and biologists will be essential in unlocking the full therapeutic potential of this compound.

As research in pharmaceutical chemistry continues to evolve, compounds like 1-(propan -2 - yl)-4-(pyridin -3 - yl)pyrrolidine -3-carboxylic acid will play an increasingly important role in drug discovery and development. Their unique structural features and versatility make them valuable tools for exploring new therapeutic avenues and addressing unmet medical needs. With ongoing advancements in synthetic methodologies and computational biology, the future looks promising for this class of molecules.